Cas no 2172177-50-1 (9,9-dimethyl-2-propyl-1-oxa-5-azaspiro5.6dodecane)

• Product Name: 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro5.6dodecane
• CAS No: 2172177-50-1
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6323871
• PubChem ID: 165521819
• Update Time: 2025-07-08

9,9-dimethyl-2-propyl-1-oxa-5-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro5.6dodecane
• 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.6]dodecane
• 2172177-50-1
• EN300-1279374

• Inchi： 1S/C15H29NO/c1-4-6-13-7-12-16-15(17-13)9-5-8-14(2,3)10-11-15/h13,16H,4-12H2,1-3H3
• InChI Key： CKJXBIZRVMLKON-UHFFFAOYSA-N
• SMILES： O1C(CCC)CCNC21CCCC(C)(C)CC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro5.6dodecane

Comprehensive Overview of 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2172177-50-1): Properties, Applications, and Industry Insights

The chemical compound 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2172177-50-1) is a spirocyclic structure featuring a unique blend of oxygen and nitrogen heteroatoms within its framework. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its spirocyclic architecture and heteroatom-rich design make it a candidate for modulating biological activity, particularly in drug discovery targeting neurological and metabolic disorders.

In recent years, the demand for spirocyclic compounds like 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.6]dodecane has surged, driven by their applications in high-performance materials and bioactive molecule synthesis. Researchers are exploring its role in catalysis and chiral auxiliaries, aligning with trends in sustainable chemistry. The compound’s structural rigidity and functional group diversity also position it as a valuable scaffold for fragment-based drug design, a hot topic in AI-driven drug development.

From a synthetic perspective, CAS No. 2172177-50-1 exemplifies advancements in green chemistry. Its synthesis often employs atom-economical methods, reducing waste and energy consumption—a priority for industries complying with ESG (Environmental, Social, and Governance) standards. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its purity, critical for applications in precision medicine and crop protection formulations.

The compound’s nomenclature—9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.6]dodecane—reflects its IUPAC naming conventions, emphasizing the spiro junction at the fifth and sixth positions. This naming precision is vital for patent filings and regulatory compliance, especially in markets like the EU and North America. Users frequently search for "spirocyclic ether-amine synthesis" or "CAS 2172177-50-1 suppliers", highlighting commercial and academic interest.

Emerging studies suggest potential synergies between 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.6]dodecane and biodegradable polymers, addressing global concerns over microplastic pollution. Its incorporation into smart coatings and controlled-release systems is under investigation, leveraging its hydrolytic stability. These applications resonate with searches for "sustainable chemical alternatives" and "green synthesis 2024", reflecting shifting industry priorities.

In summary, 9,9-dimethyl-2-propyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2172177-50-1) represents a convergence of innovation in medicinal chemistry, materials science, and environmental sustainability. Its multifaceted utility ensures continued relevance in both academic and industrial settings, supported by rigorous research and evolving regulatory frameworks.